
Essential Safety and Logistics for Handling
Pigment Red 81:2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment Red 81:2

Cat. No.: B1599079 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling powdered substances like Pigment Red 81:2. This

brilliant, bluish-red organic pigment, belonging to the rhodamine class, requires specific

handling and disposal procedures to minimize risk and ensure a safe working environment.[1]

[2] This guide provides essential, immediate safety and logistical information, including

operational and disposal plans with procedural, step-by-step guidance.

Physical and Chemical Properties
A summary of the quantitative data for Pigment Red 81:2 is presented below for easy

reference. Note that some properties may vary depending on the specific supplier and

manufacturing process.
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Property Value

Appearance Brilliant bluish-red fine powder[1]

Molecular Formula C28H30ClN2O3Na[1]

Molecular Weight 501.99 g/mol [1]

CAS Number 12238-90-7, 75627-12-2, 12224-98-5[1][3][4]

Density ~1.5 g/cm³[5]

Oil Absorption 45-55 g/100g [5]

Heat Resistance Up to 160°C[1]

Solubility Insoluble in water and most organic solvents[1]

Operational Plan: Handling Pigment Red 81:2
Adherence to the following step-by-step protocol is crucial for the safe handling of Pigment
Red 81:2 in a laboratory setting.

Engineering Controls and Preparation
Ventilation: Always handle Pigment Red 81:2 in a well-ventilated area.[1] A chemical fume

hood is the preferred engineering control to minimize inhalation of the fine powder.[6]

Work Area: Prepare a designated workspace. Cover the work surface with absorbent,

disposable liners to contain any spills. Ensure an eyewash station and safety shower are

readily accessible.[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pigment Red 81:2 powder:
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PPE Category Specification Rationale

Hand Protection Nitrile rubber gloves[7]

Provides good resistance to a

variety of chemicals and is a

suitable alternative for those

with latex allergies.[8][9]

Eye Protection Chemical safety goggles[6]

Protects eyes from dust

particles and potential

splashes.

Respiratory Protection

NIOSH-approved N95 or

higher-efficiency particulate

respirator[10]

Essential for preventing the

inhalation of fine pigment

powder, which can cause

respiratory tract irritation.[6] A

half-mask or full-mask air

respirator with a particulate

filter is a better choice than a

simple dust mask.[11]

Protective Clothing Laboratory coat
Prevents contamination of

personal clothing.

Weighing and Dispensing
To minimize dust generation, handle the powder gently.

Use a spatula or other appropriate tool for transferring the pigment.

If possible, weigh the pigment directly into a sealable container within the fume hood.

Spill and Leak Procedures
In case of a spill, do not use dry sweeping methods as this can disperse the dust into the air.

Carefully dampen the spilled material with water.

Use a wet cloth or a vacuum cleaner equipped with a HEPA filter to clean the area.[4]
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Place all contaminated cleaning materials into a sealed, labeled container for proper

disposal.

Disposal Plan: Waste Management for Pigment Red
81:2
Proper disposal of Pigment Red 81:2 and associated waste is critical to prevent environmental

contamination and comply with regulations.

Waste Segregation and Collection
Contaminated Solids: All disposable items that have come into contact with Pigment Red
81:2, such as gloves, absorbent liners, and cleaning materials, should be collected in a

dedicated, clearly labeled, and sealed waste container.

Unused Pigment: Unwanted or expired Pigment Red 81:2 should be kept in its original or a

suitable, sealed, and labeled container.

Disposal Methodology
Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations.[7] Users should familiarize themselves with their institution's

specific waste disposal guidelines.

Hazardous Waste Classification: While many pigments are not classified as hazardous for

disposal, it is best practice to treat all chemical waste with caution.[12] Some wastes from

dye and pigment production are listed as hazardous (K181), but this is typically for industrial-

scale waste and depends on the concentration of specific harmful constituents.[13][14] For

laboratory-generated waste, consult your institution's environmental health and safety (EHS)

office to determine if it needs to be managed as hazardous waste.

Recommended Disposal Route: As a precautionary measure, incineration by a licensed

waste disposal contractor is often the preferred method for organic pigment waste.[5] This

ensures the complete destruction of the chemical. Alternatively, disposal in a designated

hazardous waste landfill may be an option.[15] Do not dispose of Pigment Red 81:2 down

the drain or in regular trash.
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Experimental Workflow for Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Pigment Red 81:2.
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Workflow for Handling Pigment Red 81:2
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Don Personal Protective Equipment
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Perform Experimental Procedure

Clean Spills (Wet Method)

If Spill Occurs
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Collect Contaminated Waste
(Gloves, Liners, etc.)

Dispose of Waste via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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